Cas no 1396807-70-7 (1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide)

• Product Name: 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• CAS No: 1396807-70-7
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 5938059
• PubChem ID: 71785167
• Update Time: 2025-06-08

1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• AKOS024532718
• F6125-0050
• 1-(pyrazine-2-carbonyl)-N-pyridin-3-ylazetidine-3-carboxamide
• 1396807-70-7
• VU0532546-1

• Inchi： 1S/C14H13N5O2/c20-13(18-11-2-1-3-15-6-11)10-8-19(9-10)14(21)12-7-16-4-5-17-12/h1-7,10H,8-9H2,(H,18,20)
• InChI Key： DZAWXXRWZDPJBN-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2C=NC=CN=2)=O)C1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide

Comprehensive Overview of 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide (CAS No. 1396807-70-7)

The compound 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide (CAS No. 1396807-70-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design, featuring a pyrazine and pyridine moiety linked through an azetidine scaffold, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the key reasons for the rising interest in 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide is its ability to modulate specific biological pathways. The pyrazine-2-carbonyl group is known for its role in enhancing binding affinity to protein targets, while the pyridin-3-yl segment contributes to improved solubility and bioavailability. These attributes align with current trends in drug development, where researchers prioritize compounds with optimized pharmacokinetic properties.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments for complex diseases. 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide has emerged as a subject of interest in academic and industrial research, with studies exploring its interactions with various enzymes and receptors. Its azetidine-3-carboxamide core is particularly noteworthy, as this structural motif is often associated with enhanced metabolic stability and reduced toxicity.

The synthesis of 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide involves multi-step organic reactions, highlighting the importance of precision in modern chemical synthesis. Researchers have optimized protocols to achieve high yields and purity, ensuring reproducibility for further pharmacological evaluations. This compound's CAS No. 1396807-70-7 serves as a unique identifier in chemical databases, facilitating easier access to its properties and research data.

From a therapeutic perspective, the potential applications of 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide extend beyond oncology. Its mechanism of action suggests utility in treating autoimmune disorders and neurodegenerative conditions, areas where unmet medical needs remain high. The compound's ability to cross the blood-brain barrier, attributed to its pyridine and azetidine components, makes it a viable candidate for central nervous system (CNS) drug development.

In the context of drug repurposing, 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide is also being investigated for its off-target effects. This approach aligns with the growing trend of maximizing the therapeutic potential of existing compounds, reducing the time and cost associated with drug development. The compound's versatility underscores its value in both primary and secondary drug discovery efforts.

As the pharmaceutical industry continues to embrace artificial intelligence (AI) and machine learning (ML) for drug design, compounds like 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide are increasingly being analyzed in silico. These technologies enable researchers to predict binding modes, optimize structures, and identify potential side effects early in the development process. The integration of computational tools with experimental validation is revolutionizing the way new drugs are discovered and developed.

In summary, 1-(pyrazine-2-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide (CAS No. 1396807-70-7) represents a compelling example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a molecule of significant interest in the scientific community. Ongoing research will likely uncover further insights into its mechanisms and expand its utility in addressing critical health challenges.